Cas no 647021-15-6 (Butanoic acid, 2-piperidinylmethyl ester)
647021-15-6 structure
Product Name:Butanoic acid, 2-piperidinylmethyl ester
CAS No:647021-15-6
MF:C10H19NO2
MW:185.26336312294
CID:418303
PubChem ID:11469490
Update Time:2025-04-19
Butanoic acid, 2-piperidinylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-piperidinylmethyl ester
- piperidin-2-ylmethyl butanoate
- DTXSID40466848
- 647021-15-6
-
- Inchi: 1S/C10H19NO2/c1-2-5-10(12)13-8-9-6-3-4-7-11-9/h9,11H,2-8H2,1H3
- InChI Key: IELZVUTXZQTIRM-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)CC1CCCCN1
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Butanoic acid, 2-piperidinylmethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
647021-15-6 (Butanoic acid, 2-piperidinylmethyl ester) Related Products
- 15862-72-3(ethyl piperidine-2-carboxylate)
- 3463-92-1(Carpaine)
- 22328-77-4((R)-Ethyl piperidine-2-carboxylate)
- 22328-78-5(ethyl (2S)-piperidine-2-carboxylate)
- 35677-84-0(ethyl pipecolinate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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